Cas no 89044-50-8 (2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 89044-50-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 614683
• PubChem ID: 11095121
• Update Time: 2025-07-26

2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-2,4,7-trimethyl-
• 2,4,7-trimethyl-2,3-dihydroinden-1-one
• 2,3-Dihydro-2,4,7-trimethyl-1H-inden-1-one
• 2,4,7-trimethyl-2,3-dihydro-inden-1-one
• 2,4,7-trimethylindanone
• AKOS006327892
• 89044-50-8
• VQSFHZJBTTWXIS-UHFFFAOYSA-N
• A843054
• N14238
• 2,4,7-trimethyl-1-indanone
• SCHEMBL2046109
• DTXSID80454966

• MDL： MFCD09835216
• Inchi： 1S/C12H14O/c1-7-4-5-8(2)11-10(7)6-9(3)12(11)13/h4-5,9H,6H2,1-3H3
• InChI Key： VQSFHZJBTTWXIS-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=C(C)C=2CC1C

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.039
• Boiling Point: 298 ºC
• Flash Point: 126 ºC
• PSA: 17.07000
• LogP: 2.67830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one

Introduction to 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one (CAS No. 89044-50-8)

2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one, identified by the chemical identifier CAS No. 89044-50-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of indene derivatives, which are known for their diverse applications in synthetic chemistry and drug development. The presence of multiple methyl substituents at the 2, 4, and 7 positions enhances its molecular complexity and may contribute to its distinct chemical properties and reactivity patterns.

The structural motif of 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one consists of a seven-membered aromatic ring fused with a five-membered cyclohexanone ring, with methyl groups strategically positioned to influence electronic distribution and steric interactions. This particular arrangement makes it a valuable scaffold for exploring novel pharmacophores. In recent years, there has been growing interest in indene derivatives as they exhibit a range of biological activities that make them attractive candidates for further investigation in drug discovery programs.

One of the most compelling aspects of 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one is its potential role as a precursor or intermediate in the synthesis of more complex molecules. The compound's ability to undergo various chemical transformations allows researchers to modify its structure in ways that could lead to the development of new therapeutic agents. For instance, functionalization at the methylated positions or at the carbonyl group could introduce new biological targets or enhance specific pharmacological effects.

Recent studies have highlighted the importance of indene derivatives in medicinal chemistry. Researchers have been exploring their utility as intermediates in the synthesis of molecules with anti-inflammatory, antimicrobial, and even anticancer properties. The unique electronic properties of 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one, influenced by its aromatic system and methyl substituents, make it an intriguing candidate for further pharmacological evaluation. The compound's stability under various reaction conditions also makes it a practical choice for synthetic applications.

The synthesis of 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by selective alkylation or acylation to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthesis strategies, reducing the number of steps and improving overall efficiency.

In addition to its synthetic utility, 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one has shown promise in preliminary biological assays. Its structural features suggest potential interactions with biological targets such as enzymes or receptors involved in disease pathways. While comprehensive pharmacological studies are still needed to fully elucidate its therapeutic potential, these early findings underscore its importance as a molecular scaffold for drug discovery efforts.

The future prospects for 2,4,7-Trimethyl-2,3-dihydro-1H-inden-1-one are promising given its versatility and potential applications. As research continues to uncover new biological activities and synthetic methodologies improve, this compound is likely to play an increasingly significant role in pharmaceutical development. Collaborative efforts between synthetic chemists and biologists will be essential in translating its chemical properties into tangible therapeutic benefits.

Overall,CAS No 89044 -50 -8 represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique indene derivative framework offers opportunities for innovation across multiple disciplines within chemical biology and medicine. As our understanding of molecular interactions evolves,this compound will undoubtedly continue to be a subject of interest for researchers seeking new ways to address unmet medical needs.